Cas no 1529091-31-3 (N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine
• CAS No: 1529091-31-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5048032
• Update Time: 2025-10-28

N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, N4-(2-methoxy-1-methylethyl)-N6-methyl-
• n4-(1-methoxypropan-2-yl)-n6-methylpyrimidine-4,6-diamine
• N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C9H16N4O/c1-7(5-14-3)13-9-4-8(10-2)11-6-12-9/h4,6-7H,5H2,1-3H3,(H2,10,11,12,13)
• InChI Key： FTYRYVMBWIEKCV-UHFFFAOYSA-N
• SMILES： C1=NC(NC)=CC(NC(C)COC)=N1

Additional information on N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine

Comprehensive Overview of N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine (CAS No. 1529091-31-3)

The compound N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine (CAS No. 1529091-31-3) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxypropan-2-yl group and a methylpyrimidine core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and enzyme regulation, which are hot topics in modern therapeutics.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine stands out for its potential as a building block in the synthesis of more complex molecules. Its CAS No. 1529091-31-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. This aligns with the growing trend of computational chemistry and AI-driven drug design, where such compounds are prioritized for virtual screening.

The compound's methoxypropan-2-yl moiety contributes to its solubility and bioavailability, addressing a common challenge in drug formulation. This property is particularly valuable in the development of oral therapeutics, a field where bioavailability enhancement is a recurring theme in user queries. Additionally, its methylpyrimidine core is structurally analogous to several FDA-approved drugs, sparking interest in its potential for repurposing existing drugs—a cost-effective strategy gaining traction in pharmaceutical R&D.

From an industrial perspective, N4-(1-methoxypropan-2-yl)-N6-methylpyrimidine-4,6-diamine is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, researchers are exploring eco-friendly routes to synthesize such intermediates. This aligns with the broader ESG (Environmental, Social, and Governance) goals of many corporations, making it a timely topic for scientific and business audiences alike.

In summary, CAS No. 1529091-31-3 represents a promising candidate for multiple applications, from drug discovery to material science. Its structural features and functional groups make it a valuable tool for researchers tackling contemporary challenges in personalized medicine and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.